Cas no 21767-14-6 (3-phenoxypyrrolidine)
3-phenoxypyrrolidine structure
Product Name:3-phenoxypyrrolidine
CAS No:21767-14-6
Molecular Formula:C10H13NO
Molecular Weight:163.216322660446
MDL:MFCD08688473
CID:2129961
PubChem ID:14497352
3-phenoxypyrrolidine Properties
Names and Identifiers
-
- 3-phenoxypyrrolidine
- EN300-77733
- (S)-3-Phenoxypyrrolidine
- SB11615
- Pyrrolidine,3-phenoxy-,(3S)-
- pyrrolidine, 3-phenoxy-, hydrochloride
- HJB27933
- 3-Phenoxypyrrolidine
- SCHEMBL226349
- P67164
- 931581-76-9
- 823-166-3
- AKOS005263783
- SKHPQIQATRHESG-UHFFFAOYSA-N
- 3-phenoxy-pyrrolidine
- A10132
- PYRROLIDINE,3-PHENOXY-, (3S)-
- MFCD08688473
- ALBB-016274
- BS-13707
- Z975916118
- 21767-14-6
- WAA76714
- GMB58176
- DB-348450
- DTXSID801315278
-
- MDL： MFCD08688473
- InChIKey： SKHPQIQATRHESG-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H13NO/c1-2-4-9(5-3-1)12-10-6-7-11-8-10/h1-5,10-11H,6-8H2
- SMILES： C1=CC=C(C=C1)OC2CCNC2
Computed Properties
- Exact Mass: 163.099714038Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 163.099714038Da
- Heavy Atom Count: 12
- Complexity: 132
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 21.3Ų
3-phenoxypyrrolidine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00BJWW-50mg |
3-Phenoxy-pyrrolidine |
21767-14-6 | 95% | 50mg |
$155.00 | ||
| abcr | AB288970-1 g |
3-Phenoxypyrrolidine; 95% |
21767-14-6 | 1 g |
€638.50 | 2023-07-20 | ||
| Ambeed | A487523-5g |
3-Phenoxypyrrolidine |
21767-14-6 | 98% | 5g |
$1005.0 | 2024-07-28 | |
| Enamine | EN300-77733-0.05g |
3-phenoxypyrrolidine |
21767-14-6 | 95.0% | 0.05g |
$79.0 | 2025-02-20 | |
| eNovation Chemicals LLC | D509073-1g |
3-Phenoxy-pyrrolidine |
21767-14-6 | 95% | 1g |
$670 | 2022-09-05 |
3-phenoxypyrrolidine Related Literature
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Anne Wiesel,Nedko Drebov,Thomas Rapps,Reinhart Ahlrichs,Ulrike Schwarz,Rebecca Kelting,Patrick Weis Phys. Chem. Chem. Phys., 2012,14, 234-245
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Ian Forristal,James Lowman,Kamyar Afarinkia,Jonathan W. Steed CrystEngComm, 2001,3, 53-56
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Piotr Mocny,Harm-Anton Klok Mol. Syst. Des. Eng., 2016,1, 141-154
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Jigang Zhou,Jian Wang,Jeffrey Cutler,Enyuan Hu,Xiao-Qing Yang Phys. Chem. Chem. Phys., 2016,18, 22789-22793
-
5. Back cover
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Shaohua Yang Dalton Trans., 2020,49, 1935-1946
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Shuo Wang,Hui Guo,Yinfeng Li,Xuejin Li Nanoscale, 2019,11, 4025-4034
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Hristiyan Stoyanov,Paul Brochu,Xiaofan Niu,Christopher Lai,Sungryul Yun,Qibing Pei RSC Adv., 2013,3, 2272-2278
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Rubén Tapia,M,Hanane Bouanou,Esteban Alvarez,Ramón Alvarez-Manzaneda,Rachid Chahboun,Enrique Alvarez-Manzaneda Chem. Commun., 2013,49, 10257-10259
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21767-14-6)3-phenoxypyrrolidine
Purity:99%
Quantity:5g
Price($):904.0